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Compound of Interest

Compound Name: 5-Iodonaphthalen-1-ol

Cat. No.: B1590695 Get Quote

An In-Depth Technical Guide to 5-Iodonaphthalen-1-ol: Structure, Properties, Synthesis, and

Applications

Introduction
The naphthalene scaffold is a cornerstone in medicinal chemistry and materials science,

forming the structural basis for a multitude of biologically active compounds and functional

materials.[1] Its rigid, bicyclic aromatic system provides a versatile platform for structural

modification, enabling the fine-tuning of electronic and steric properties. Within this class,

halogenated naphthols serve as particularly valuable synthetic intermediates.

This technical guide focuses on 5-Iodonaphthalen-1-ol, a key building block whose utility

stems from the orthogonal reactivity of its hydroxyl and iodo substituents. The hydroxyl group

offers a site for etherification, esterification, or can act as a directing group in electrophilic

aromatic substitution. Concurrently, the carbon-iodine bond is an exceptionally versatile handle

for forming new carbon-carbon and carbon-heteroatom bonds, most notably through transition-

metal-catalyzed cross-coupling reactions.

This document serves as a comprehensive resource for researchers, chemists, and drug

development professionals. It provides an in-depth analysis of the chemical structure,

physicochemical properties, a robust synthetic protocol with mechanistic considerations, and a

discussion of its applications in modern organic synthesis and medicinal chemistry.
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Chemical Identity and Structure
IUPAC Name and Key Identifiers
The formal International Union of Pure and Applied Chemistry (IUPAC) name for this compound

is 5-Iodonaphthalen-1-ol. It is a derivative of the parent molecule, naphthalen-1-ol, with an

iodine atom substituted at the C5 position.

Table 1: Key Chemical Identifiers for 5-Iodonaphthalen-1-ol

Identifier Value Source

CAS Number 61735-56-6 [2][3]

Molecular Formula C₁₀H₇IO [3]

Molecular Weight 270.07 g/mol [3]

SMILES
OC1=C2C=CC=C(I)C2=CC=C

1
[3]

Molecular Structure
The structure consists of a naphthalene ring system where a hydroxyl (-OH) group is attached

to position 1 and an iodine (-I) atom is attached to position 5. The numbering of the

naphthalene ring follows established chemical conventions, starting from the carbon adjacent

to the ring fusion and proceeding around the perimeter.

5-Amino-1-naphthol

Diazotization

1. NaNO₂, HCl
2. 0-5°C

Naphthalene-1-ol-5-diazonium Salt
(Unstable Intermediate)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. 5-IODONAPHTHALEN-1-OL | 61735-56-6 [chemicalbook.com]

3. 61735-56-6|5-Iodonaphthalen-1-ol|BLD Pharm [bldpharm.com]

To cite this document: BenchChem. [Chemical structure and IUPAC name of 5-
Iodonaphthalen-1-ol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590695#chemical-structure-and-iupac-name-of-5-
iodonaphthalen-1-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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